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Compound of Interest

Triethylmethylammonium methyl!
Compound Name:
carbonate

Cat. No.: B050297

An In-depth Technical Guide to the Physicochemical Properties of Triethylmethylammonium
Methyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triethylmethylammonium methyl carbonate ([N2221][CH3COQ3]) is a quaternary ammonium
ionic liquid that has garnered interest for its potential applications as a catalyst and in COz
capture.[1] This technical guide provides a comprehensive overview of its physicochemical
properties, offering a valuable resource for researchers and professionals in drug development
and other scientific fields. Due to the limited availability of specific experimental data for
triethylmethylammonium methyl carbonate, this guide also references data for analogous
compounds and outlines the standard experimental protocols for determining these properties.
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Property Value Source

. Triethylmethylammonium
Chemical Name [2]
methyl carbonate

Methyltriethylammonium
Synonyms [3]
methyl carbonate

CAS Number 113840-08-7 [21[3]
Molecular Formula CoH21NOs [3]
Molecular Weight 191.27 g/mol [2][3]
Chemical Structure See Figure 1

Figure 1: Chemical Structure of Triethylmethylammonium Methyl Carbonate
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Caption: Structure of Triethylmethylammonium Cation and Methyl Carbonate Anion.
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Synthesis

The synthesis of quaternary ammonium methyl carbonates is often achieved through a green
chemistry approach by reacting a tertiary amine with dimethyl carbonate (DMC).[1] This
method avoids the use of hazardous reagents like methyl halides. The reaction is typically
carried out by heating the tertiary amine with an excess of DMC, sometimes in the presence of
a solvent like methanol.[1]

[Triethylamine + Dimethyl Carbonate)

Reaction Vessel
(with optional Methanol)

Heating
.g., 140-160°

Triethylmethylammonium
Methyl Carbonate

Purification
(e.g., removal of excess DMC and solvent)

Click to download full resolution via product page

Caption: General synthesis workflow for triethylmethylammonium methyl carbonate.
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Physicochemical Properties
Density

The density of ionic liquids is a fundamental property influencing their application in various
fields. It is typically measured using a vibrating tube densimeter.[4][5] While specific
experimental data for pure triethylmethylammonium methyl carbonate is not readily
available, the density of ionic liquids generally decreases with an increase in the alkyl chain
length of the cation and with increasing temperature.[6]

Compound Temperature (°C) Density (g/cm?)
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Experimental Protocol: Density Measurement
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Caption: Workflow for the experimental determination of density.

Viscosity

Viscosity is a critical parameter, especially for applications involving fluid flow and mass
transfer. It is commonly measured using a rheometer or a viscometer.[4][7] The viscosity of
ionic liquids is highly dependent on temperature, generally decreasing as the temperature
increases.[7]
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Compound Temperature (°C) Viscosity (mPa-s)
Triethylmethylammonium )

25 Not available
methyl carbonate
Reference: 1-Butyl-3-
methylimidazolium 25 29

dicyanamide

Experimental Protocol: Viscosity Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pmc.nchi.nim.nih.gov [pmc.ncbi.nim.nih.gov]

¢ 2. Triethylmethylammonium methyl carbonate | 113840-08-7 | Benchchem [benchchem.com]

¢ 3. scbt.com [scbt.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b050297?utm_src=pdf-body-img
https://www.benchchem.com/product/b050297?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10707732/
https://www.benchchem.com/product/b050297
https://www.scbt.com/p/triethylmethylammonium-methyl-carbonate-solution-113840-08-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. Density and viscosity of several pure and water-saturated ionic liquids - Green Chemistry
(RSC Publishing) [pubs.rsc.org]

e 5. research.abo.fi [research.abo.fi]
e 6. pubs.acs.org [pubs.acs.org]

e 7. Frontiers | Viscosity, Conductivity, and Electrochemical Property of Dicyanamide lonic
Liquids [frontiersin.org]

 To cite this document: BenchChem. [Physicochemical properties of triethylmethylammonium
methyl carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050297#physicochemical-properties-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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